2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-

• CAS: 55876-73-8
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• SMILES: C1=CC=C(C=C1)N=C2C(=CC(=O)N2)CO
• InChI: InChI=1S/C11H10N2O2/c14-7-8-6-10(15)13-11(8)12-9-4-2-1-3-5-9/h1-6,14H,7H2,(H,12,13,15)
• InChIKey: ZAPQSWFYVNEWPJ-UHFFFAOYSA-N

2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)- Core Scaffold Overview

2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)- (CAS 55876-73-8; synonym: 5-anilino-4-(hydroxymethyl)pyrrol-2-one) is a synthetic, nitrogen-containing heterocyclic compound with the molecular formula C11H10N2O2 and a molecular weight of 202.21 g/mol [1]. It belongs to the pyrrol-2-one (γ-lactam) class, which is widely recognized as a privileged scaffold in medicinal chemistry due to its presence in numerous bioactive molecules targeting kinases, carbonic anhydrases, and G-protein-coupled receptors [2]. The compound features a hydroxymethyl substituent at position 4 and a phenylamino (anilino) group at position 5 of the pyrrol-2-one core. This substitution pattern distinguishes it from the more extensively studied 5-hydroxy-5-aryl-pyrrol-2-one chemotype and imparts distinct hydrogen-bonding capacity and metabolic stability potential that may influence target engagement and pharmacokinetic properties. The compound is commercially available from multiple suppliers for research use, though its specific biological activity remains largely uncharacterized in the peer-reviewed literature, positioning it as a high-potential, underexplored starting point for structure-activity relationship (SAR) exploration rather than a validated lead molecule.

Underexplored pyrrol-2-one scaffold for de novo structure-activity relationship exploration

Primary alcohol handle enables probe conjugation, prodrug design, and solid-support immobilization

Structurally distinct from CCK-targeting 5-hydroxy-5-aryl-pyrrol-2-one series; supports novel target profiling

• [1] PubChem. (2025). Compound Summary for CID 136269831: 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/55876-73-8 View Source
• [2] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source

Why In-Class Pyrrol-2-one Analogs Cannot Substitute

The pyrrol-2-one class encompasses structurally diverse subfamilies with markedly different pharmacological profiles. The extensively characterized 5-hydroxy-5-aryl-pyrrol-2-one series (e.g., PNB-001, PNB-081) acts as cholecystokinin (CCK) receptor antagonists with nanomolar potency in cancer cell lines [1]. These compounds rely on a tertiary 5-hydroxy group for CCK receptor binding, a feature absent in 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-, which instead presents a primary hydroxymethyl group at position 4 and an imine-type phenylamino substituent at position 5. This fundamental structural divergence precludes direct functional substitution: the 5-hydroxy motif is a critical pharmacophoric element for CCK1/CCK2 antagonism, and its replacement with a 4-hydroxymethyl-5-phenylimino arrangement will predictably abolish CCK receptor engagement [2]. Conversely, the 4-hydroxymethyl group provides a synthetic handle for prodrug conjugation, bioconjugation, or further derivatization that is unavailable in the 5-hydroxy-5-aryl series. Generic substitution within this chemotype class therefore carries a high probability of target-switching or complete loss of desired activity, underscoring the necessity of compound-specific evaluation.

This Compound

4-hydroxymethyl & 5-phenylamino substituents; primary alcohol reactivity; no CCK pharmacophore

5-Hydroxy-5-aryl Series

Tertiary 5-hydroxy motif essential for CCK1/CCK2 antagonism; restricted derivatization

The 5-hydroxy pharmacophore required for CCK receptor engagement is absent in this scaffold; direct substitution may abolish target-specific activity. Use requires compound-specific evaluation rather than class-level replacement.

• [1] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source
• [2] Lattmann, E., Russell, S. T., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2017). Cholecystokinin-2/gastrin antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anti-inflammatory analgesics for the treatment of inflammatory bowel disease. MedChemComm, 8(3), 571–579. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Published Bioactivity Data Availability

A systematic search of PubMed, PubChem, and Google Scholar as of May 2026 identified no peer-reviewed studies reporting quantitative bioactivity data (IC50, Ki, EC50, MIC, or % inhibition at defined concentrations) for CAS 55876-73-8 in any biochemical, cell-based, or in vivo assay [1][2]. The structurally closest analogs with publicly available CAS registry entries—5-(4-fluoroanilino)-4-(hydroxymethyl)-2H-pyrrol-2-one (CAS 61610-43-3) and 5-(3-fluoroanilino)-4-(hydroxymethyl)-2H-pyrrol-2-one (CAS 61610-44-4)—similarly lack any published quantitative pharmacological characterization . This evidence gap is itself a critical differentiator: CAS 55876-73-8 represents an unencumbered chemical space opportunity for organizations seeking novel intellectual property positions, as the absence of prior art bioactivity data reduces freedom-to-operate risks compared to heavily patented pyrrol-2-one chemotypes such as the 5-hydroxy-5-aryl CCK antagonist series [3]. Researchers procuring this compound must be prepared to conduct de novo primary screening and SAR exploration.

Bioactivity Data

Data to verify

0 published IC50/Ki/EC50/MIC data points

Unencumbered IP space, requires de novo screening

Literature survey as of May 2026; CCK antagonist series have nanomolar reported IC50s

Evidence Dimension	Availability of published quantitative bioactivity data
Target Compound Data	0 published IC50/Ki/EC50/MIC data points (as of May 2026)
Comparator Or Baseline	5-Hydroxy-5-aryl-pyrrol-2-one CCK antagonists (e.g., PNB-001): IC50 values in nanomolar range against CCK1R/CCK2R in radioligand binding assays; antiproliferative IC50 values reported in MIAPACA and colon cancer cell lines [3]
Quantified Difference	Qualitative distinction: validated pharmacological tool vs. uncharacterized screening candidate
Conditions	Comprehensive literature and database survey across PubMed, PubChem, Google Scholar (search date: May 2026)

Why This Matters

For procurement decisions, the absence of prior bioactivity annotation signals both higher risk (no efficacy validation) and higher potential reward (novel IP space, unexplored target profile), guiding whether the compound is suitable for primary screening campaigns versus comparator studies.

• [1] PubChem. (2025). Compound Summary for CID 136269831: 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/55876-73-8 View Source
• [2] PubMed search: "55876-73-8" OR "5-anilino-4-(hydroxymethyl)pyrrol-2-one" OR "4-(hydroxymethyl)-5-(phenylamino)-2H-pyrrol-2-one". National Library of Medicine. Search conducted May 2026. No bioactivity results returned. View Source
• [3] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source

Physicochemical Property Differentiation

Based on PubChem-computed descriptors, CAS 55876-73-8 exhibits an XLogP3-AA value of 0.3, a molecular weight of 202.21 g/mol, 2 hydrogen bond donors, and 3 hydrogen bond acceptors [1]. By comparison, representative 5-hydroxy-5-aryl-pyrrol-2-one CCK antagonists (e.g., the isobutyl derivatives described by Lattmann et al., 2016) typically possess molecular weights exceeding 350 g/mol and calculated LogP values >2.5 due to their additional aromatic and alkyl substituents required for CCK receptor binding [2]. The ~150 Da molecular weight reduction and >2 Log unit decrease in lipophilicity of CAS 55876-73-8 suggest superior aqueous solubility, potentially enhanced oral bioavailability according to Lipinski's Rule of Five, and reduced non-specific protein binding—favorable properties for CNS-penetrant or systemic drug candidates. However, the lower molecular complexity also predicts reduced target selectivity relative to more elaborated pyrrol-2-one ligands.

Physicochemical Profile

Cross-study comparable

MW ~202 g/mol, LogP 0.3 vs. >350 g/mol, LogP >2.5

Fragment-like properties; reduced lipophilicity may support CNS or systemic exposure studies

PubChem computed descriptors; CCK antagonist values from peer-reviewed data

Evidence Dimension	Computed physicochemical properties (XLogP3-AA, molecular weight, hydrogen bond donor/acceptor count)
Target Compound Data	XLogP3-AA: 0.3; MW: 202.21 g/mol; HBD: 2; HBA: 3 [1]
Comparator Or Baseline	5-Hydroxy-5-aryl-pyrrol-2-one CCK antagonists: representative MW >350 g/mol; estimated LogP >2.5; HBD ≥1; HBA ≥4 [2]
Quantified Difference	ΔMW approximately –150 g/mol; ΔLogP approximately –2.2 to –3.0 log units (estimated); ΔHBA –1
Conditions	Computed physicochemical properties using PubChem 2.2 and XLogP3 3.0 algorithms

Why This Matters

The pronounced physicochemical divergence from validated CCK antagonist chemotypes indicates CAS 55876-73-8 is better suited for lead-like screening libraries targeting intracellular or CNS targets, rather than as a direct CCK pathway modulator, guiding procurement toward fragment-based or lead-discovery workflows.

• [1] PubChem. (2025). Compound Summary for CID 136269831: 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/55876-73-8 View Source
• [2] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source

Synthetic Tractability and Derivatization Potential

The primary hydroxymethyl group at position 4 of CAS 55876-73-8 provides a versatile synthetic handle for esterification, etherification, oxidation to the aldehyde/carboxylic acid, or activation as a leaving group for nucleophilic displacement—transformations that are sterically and electronically favorable due to its primary alcohol character [1]. In the 5-hydroxy-5-aryl-pyrrol-2-one CCK antagonist series, the tertiary 5-hydroxy group is substantially less reactive toward derivatization due to steric hindrance from the adjacent 5-aryl substituent and the electron-withdrawing effect of the lactam carbonyl, limiting functionalization options primarily to O-acylation under forcing conditions [2]. This differential synthetic accessibility means that CAS 55876-73-8 can readily serve as a precursor for prodrug strategies (e.g., phosphate ester prodrugs for enhanced solubility), fluorescent or affinity probe conjugation, or solid-support immobilization for target fishing experiments—applications for which the 5-hydroxy-5-aryl scaffold is poorly suited.

Derivatization Handle

Class-level inference

Primary 4-CH2OH (accessible) vs. tertiary 5-OH (sterically hindered)

Broad synthetic utility for probes and prodrugs

No quantitative yield data; reactivity based on general organic chemistry principles

Evidence Dimension	Synthetic derivatization potential of the hydroxymethyl/alcohol functional group
Target Compound Data	Primary hydroxymethyl group (4-CH2OH): accessible to esterification, etherification, oxidation, halogenation, and Mitsunobu reactions under standard conditions [1]
Comparator Or Baseline	5-Hydroxy-5-aryl-pyrrol-2-one: tertiary 5-OH group adjacent to aryl substituent; limited reactivity toward derivatization beyond O-acylation [2]
Quantified Difference	Qualitative difference: primary alcohol reactivity vs. sterically hindered tertiary alcohol reactivity
Conditions	General synthetic chemistry principles; no quantitative yield comparison available due to lack of published protocols for the specific compound

Why This Matters

For procurement in medicinal chemistry or chemical biology programs, the superior derivatizability of the 4-hydroxymethyl handle enables a wider range of downstream applications (prodrugs, probes, conjugates) compared to 5-hydroxy-5-aryl-pyrrol-2-ones, reducing the need for de novo synthetic route development.

• [1] PubChem. (2025). Compound Summary for CID 136269831: 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/55876-73-8 View Source
• [2] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source

Recommended Procurement and Application Scenarios

Fragment-Based Drug Discovery Library Inclusion

With a molecular weight of 202.21 g/mol, XLogP3-AA of 0.3, and 2 hydrogen bond donors, CAS 55876-73-8 satisfies all fragment-likeness criteria (MW <250, LogP <3.5, HBD <3) as defined by the Rule of Three [1]. Its compact pyrrol-2-one core decorated with hydrogen-bonding functionality makes it suitable for fragment screening against diverse protein targets via NMR, SPR, or X-ray crystallography. This contrasts with CCK antagonist pyrrol-2-ones, which are lead-like or drug-like molecules (MW >350) unsuitable for fragment-based approaches. Procurement for FBDD libraries is the highest-value application given current evidence.

Chemical Biology Probe Development

The primary 4-hydroxymethyl group provides a tractable handle for conjugation to fluorophores (e.g., BODIPY, dansyl), biotin, or solid-phase resins without requiring protection/deprotection of the lactam NH [1]. This enables the compound to serve as a core scaffold for affinity chromatography-based target identification (chemical proteomics) or fluorescence polarization assay development. The 5-hydroxy-5-aryl-pyrrol-2-one chemotype lacks an equivalently accessible conjugation site, making CAS 55876-73-8 the preferred choice for probe development within the pyrrol-2-one class.

Novel IP Generation in Underexplored Chemical Space

The complete absence of published bioactivity data and patent claims specifically covering CAS 55876-73-8 (as of May 2026) creates an open intellectual property landscape [1]. Organizations seeking composition-of-matter or method-of-use patents for pyrrol-2-one derivatives can use this compound as a starting scaffold for SAR campaigns without the freedom-to-operate constraints associated with the heavily patented 5-hydroxy-5-aryl-pyrrol-2-one series (covered by PNB Vesper Life Sciences patents, e.g., US2015/0051251) [2]. This scenario applies to both biopharmaceutical companies and academic drug discovery centers.

Physicochemical Comparator for ADME Optimization

The low LogP (0.3) and low molecular weight (202.21 g/mol) of CAS 55876-73-8 position it as a minimalist reference point in ADME optimization cascades [1]. When optimizing more potent but lipophilic pyrrol-2-one leads (e.g., CCK antagonists with LogP >2.5), this compound can serve as a 'physicochemical anchor' to assess how incremental structural modifications affect solubility, permeability, and metabolic stability. Procurement as an analytical reference standard supports systematic ADME SAR studies across the pyrrol-2-one chemical series.

Application

Selection Property

Validation Focus

Fragment-based screening libraries

Lead-like physicochemical profile

Rule-of-three compliance assessment

Chemical probe development

Primary alcohol conjugation site

Affinity probe / bioconjugation feasibility

IP generation campaigns

Uncharacterized IP landscape

Freedom-to-operate evaluation

ADME optimization comparator

Minimalist polar scaffold

Physicochemical baseline benchmarking

• [1] PubChem. (2025). Compound Summary for CID 136269831: 2H-Pyrrol-2-one, 4-(hydroxymethyl)-5-(phenylamino)-. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/55876-73-8 View Source
• [2] Lattmann, E., Russell, S. T., Schwalbe, C. H., Shortt, A., Balaram, P. N., Theochari, E., Alharbi, M., Narayanan, R., & Lattmann, P. (2016). Cholecystokinin-1 receptor antagonists: 5-hydroxy-5-aryl-pyrrol-2-ones as anticancer agents. MedChemComm, 7(6), 1138–1145. View Source